![molecular formula C13H8Cl2N4O2S B3444784 N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea](/img/structure/B3444784.png)
N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea
Overview
Description
N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea, also known as DCPTU, is a synthetic compound that has been widely used in scientific research. DCPTU is a thiadiazole derivative that has shown promising results in various biological assays.
Mechanism of Action
N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea activates TRPA1 and TRPV1 channels by covalently modifying cysteine residues in the channels' pore-forming domains. This modification leads to a conformational change in the channel, resulting in channel opening and subsequent calcium influx.
Biochemical and Physiological Effects:
This compound has been shown to induce calcium influx in sensory neurons, leading to pain and temperature sensation. This compound has also been shown to induce calcium influx in cancer cells, leading to cell death. This compound has been proposed as a potential anticancer agent due to its ability to selectively induce cell death in cancer cells.
Advantages and Limitations for Lab Experiments
N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea is a potent and selective TRPA1 and TRPV1 channel activator, making it a useful tool for investigating the function of these channels. However, this compound has limited solubility in aqueous solutions, which can limit its use in some experimental settings.
Future Directions
N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea has shown promising results in various biological assays, and future research could focus on developing more potent and selective TRP channel activators based on the this compound scaffold. This compound could also be further investigated as a potential anticancer agent. Additionally, the use of this compound in combination with other TRP channel modulators could lead to the development of novel therapeutics for various diseases.
Scientific Research Applications
N-(2,4-dichlorophenyl)-N'-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]urea has been extensively used in scientific research as a tool to investigate the function of transient receptor potential (TRP) channels. TRP channels are a family of ion channels that play a crucial role in various physiological processes such as pain sensation, temperature regulation, and taste perception. This compound has been shown to activate TRPA1 and TRPV1 channels, which are involved in nociception and thermosensation, respectively.
properties
IUPAC Name |
1-(2,4-dichlorophenyl)-3-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N4O2S/c14-7-3-4-9(8(15)6-7)16-12(20)17-13-19-18-11(22-13)10-2-1-5-21-10/h1-6H,(H2,16,17,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UROZBRNHLXWALD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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